N-(4-(methylthio)-1-oxo-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)butan-2-yl)acetamide

• IUPAC Name: N-[4-methylsulfanyl-1-oxo-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)butan-2-yl]acetamide
• InChI: InChI=1S/C15H22N4O3S/c1-11(20)18-13(4-8-23-2)15(21)19-7-3-12(10-19)22-14-9-16-5-6-17-14/h5-6,9,12-13H,3-4,7-8,10H2,1-2H3,(H,18,20)
• InChI Key: ZEYTZAGVOJVBEX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CCSC)C(=O)N1CCC(C1)OC2=NC=CN=C2
• Molecular Formula: C15H22N4O3S
• Molecular Weight: 338.4 g/mol
• CAS No.: 2034202-22-5

Description

N-(4-(methylthio)-1-oxo-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)butan-2-yl)acetamide is a useful research compound. Its molecular formula is C15H22N4O3S and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This chemical serves as a precursor in the synthesis of polysubstituted pyridines, which are crucial for developing compounds with potential antimicrobial, antifungal, and various other biological activities. The ability to derive complex bicyclic and tricyclic systems from it underscores its utility in creating new molecules with unique structures and functions (Abu-Shanab et al., 1994).

Antimicrobial Agents Synthesis

Research has demonstrated the effectiveness of derivatives synthesized from this compound as antimicrobial agents. These derivatives, through various synthetic pathways, yield compounds that exhibit comparable activities to known antibiotics such as streptomycin and fusidic acid, highlighting their potential in addressing resistance issues and developing new treatment options (Hossan et al., 2012).

Coordination Chemistry and Antioxidant Activity

The compound's derivatives have been utilized in coordination chemistry to synthesize novel Co(II) and Cu(II) complexes. These complexes, characterized by various spectroscopic methods, demonstrate significant antioxidant activities. Their structural and functional analyses contribute to our understanding of the relationship between molecular architecture and biological activity, offering insights into designing metal-based drugs or antioxidants (Chkirate et al., 2019).

Neuropharmacological Applications

Compounds synthesized using this chemical have been investigated for their neuropharmacological properties. For instance, oxiracetam, a derivative, has been shown to improve learning and memory in animals with chronic cerebral impairment, indicating its potential therapeutic applications for cognitive disorders related to aging, cerebrovascular lesions, and congenital microencephaly (Banfi & Dorigotti, 1986).